Cas no 2227663-94-5 (rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2,6-dimethoxyphenol)

• Product Name: rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2,6-dimethoxyphenol
• CAS No: 2227663-94-5
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6213905
• PubChem ID: 165703022
• Update Time: 2025-07-15

rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2,6-dimethoxyphenol
• 2227663-94-5
• rac-4-[(1R,2R)-2-(aminomethyl)cyclopropyl]-2,6-dimethoxyphenol
• EN300-1805971

• Inchi： 1S/C12H17NO3/c1-15-10-4-7(9-3-8(9)6-13)5-11(16-2)12(10)14/h4-5,8-9,14H,3,6,13H2,1-2H3/t8-,9-/m0/s1
• InChI Key： HGMMKJBEWYPSGG-IUCAKERBSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)[C@@H]1C[C@H]1CN)OC)O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.7Ų

Additional information on rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2,6-dimethoxyphenol

Introduction to Rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2,6-dimethoxyphenol (CAS No. 2227663-94-5)

Rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2,6-dimethoxyphenol, a compound with the chemical identifier CAS No. 2227663-94-5, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of both aminomethyl and cyclopropyl substituents in its molecular framework suggests a high degree of complexity and specificity, which may contribute to its biological activity.

The< strong>Rac-configuration of the molecule indicates an enantiomeric mixture, which is a common feature in many biologically active compounds. This stereochemical arrangement can greatly influence the compound's interaction with biological targets, making it a critical factor in drug design and development. The< strong>2,6-dimethoxyphenol moiety further enhances the compound's potential by introducing hydrophobic and electron-donating groups that can modulate its pharmacokinetic properties.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent biological activity with minimal side effects. Rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2,6-dimethoxyphenol has emerged as a promising candidate in this regard. Its unique structural features have led to several intriguing hypotheses regarding its mechanism of action. For instance, the< strong>aminomethyl group could serve as a nucleophilic center for various biochemical reactions, while the< strong>cyclopropyl ring may provide steric hindrance that enhances binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Preliminary studies have suggested that it may exhibit anti-inflammatory, antioxidant, and anticancer properties. These findings are particularly exciting given the increasing demand for multifunctional therapeutic agents that can address multiple disease pathways simultaneously. The< strong>2,6-dimethoxyphenol moiety is known to have significant pharmacological properties, including the ability to interact with enzymes and receptors involved in inflammation and cell signaling.

The synthesis of Rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2,6-dimethoxyphenol presents several challenges due to its complex stereochemistry. However, recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity. These advancements include the use of chiral auxiliaries and catalysts that facilitate the formation of the desired stereocenters. Such innovations have not only improved the efficiency of synthesis but also opened up new avenues for exploring its biological potential.

In vitro studies have provided valuable insights into the pharmacological properties of Rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2,6-dimethoxyphenol. For example, researchers have observed significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Additionally, preliminary cell-based assays have shown that this compound can induce apoptosis in certain cancer cell lines without affecting healthy cells. These findings underscore its potential as a lead compound for further drug development.

The pharmacokinetic profile of Rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2,6-dimethoxyphenol is another area of active investigation. Studies have indicated that it exhibits good oral bioavailability and moderate metabolic stability. These properties are crucial for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects. Furthermore, its< strong>cyclopropyl substituent may contribute to its metabolic resistance by reducing susceptibility to enzymatic degradation.

The future prospects for Rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2,6-dimethoxyphenol are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are underway to explore new synthetic routes that could reduce production costs and improve scalability. These endeavors are supported by collaborations between academic institutions and pharmaceutical companies who are committed to advancing our understanding of this novel compound.

In conclusion, Rac-4-(1R,2R)-2-(aminomethyl)cyclopropyl-2,6-dimethoxyphenol represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As our knowledge of this compound continues to grow, it is likely that we will uncover even more exciting applications for it in medicine and beyond.